![molecular formula C14H13N3O B6278438 4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile CAS No. 1486138-36-6](/img/no-structure.png)
4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile
Description
The compound “4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile” is a biochemical used for proteomics research . It has a CAS number of 125125-29-3 . The molecular weight of the compound is 211.22 . The IUPAC name for this compound is 4-[(5-amino-2-pyridinyl)oxy]benzonitrile .
Molecular Structure Analysis
The molecular formula of “4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile” is C12H9N3O . The InChI code for this compound is 1S/C12H9N3O/c13-7-9-1-4-11(5-2-9)16-12-6-3-10(14)8-15-12/h1-6,8H,14H2 .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile involves the reaction of 2-amino-5-nitropyridine with 3,5-dimethylbenzonitrile in the presence of a reducing agent to form 4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile.", "Starting Materials": [ "2-amino-5-nitropyridine", "3,5-dimethylbenzonitrile", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 2-amino-5-nitropyridine and 3,5-dimethylbenzonitrile in a suitable solvent.", "Step 2: Add a reducing agent to the reaction mixture and stir at a suitable temperature for a suitable time.", "Step 3: Isolate the product by filtration or other suitable means and purify if necessary." ] } | |
CAS RN |
1486138-36-6 |
Product Name |
4-[(5-aminopyridin-2-yl)oxy]-3,5-dimethylbenzonitrile |
Molecular Formula |
C14H13N3O |
Molecular Weight |
239.3 |
Purity |
95 |
Origin of Product |
United States |
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